Cas no 7244-70-4 (4-nitrophenyl N,N-dimethylcarbamate)

• Product Name: 4-nitrophenyl N,N-dimethylcarbamate
• CAS No: 7244-70-4
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• MDL: MFCD00447610
• CID: 977150
• PubChem ID: 81656
• Update Time: 2025-11-06

4-nitrophenyl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 4-nitrophenyl dimethylcarbamate
• (4-nitrophenyl) N,N-dimethylcarbamate
• Carbamic acid, dimethyl-, 4-nitrophenyl ester
• carbamic acid, N,N-dimethyl-, 4-nitrophenyl ester
• p-Nitrophenyl dimethylcarbamate
• Pnp dimethylcarbamate
• Oprea1_606611
• HMS2614C08
• CCG-8901
• EN300-35671
• SR-01000399372-1
• Cambridge id 5475968
• AI3-33126
• SCHEMBL8648791
• AKOS001570018
• Z274554924
• CBMicro_021194
• 4-nitrophenyl N,N-dimethylcarbamate
• BIM-0021390.P001
• DTXSID10222736
• SMR000304642
• AT37489
• CHEMBL1453207
• 7244-70-4
• MLS000720113
• SR-01000399372
• NCGC00245831-01
• CS-0247100
• 4-nitrophenyldimethylcarbamate

• MDL： MFCD00447610
• Inchi： 1S/C9H10N2O4/c1-10(2)9(12)15-8-5-3-7(4-6-8)11(13)14/h3-6H,1-2H3
• InChI Key： YBRIFDNEMBTBMJ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.0641
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 72.68

Additional information on 4-nitrophenyl N,N-dimethylcarbamate

Introduction to 4-nitrophenyl N,N-dimethylcarbamate (CAS No. 7244-70-4)

4-nitrophenyl N,N-dimethylcarbamate, with the chemical formula C₈H₉O₃N₂, is a significant compound in the realm of organic chemistry and pharmaceutical research. Its CAS number, 7244-70-4, uniquely identifies it in scientific databases and literature, underscoring its importance in various synthetic and analytical applications. This compound, characterized by a nitro group and a dimethylcarbamate moiety, has garnered attention due to its versatile reactivity and potential utility in drug development.

The structural features of 4-nitrophenyl N,N-dimethylcarbamate make it a valuable intermediate in the synthesis of more complex molecules. The presence of the nitro group (–NO₂) imparts electrophilic properties, facilitating nucleophilic substitution reactions, while the dimethylcarbamate group (–NHCOOCH₃) introduces functionality that can be further modified or utilized in biological assays. These attributes have positioned this compound as a key player in both academic research and industrial applications.

In recent years, the pharmaceutical industry has shown increasing interest in 4-nitrophenyl N,N-dimethylcarbamate due to its potential role as a precursor in the synthesis of bioactive molecules. Researchers have been exploring its utility in developing novel therapeutic agents, particularly those targeting neurological disorders and inflammatory conditions. The nitrophenyl core is a common scaffold in medicinal chemistry, known for its ability to modulate biological pathways through interactions with specific enzymes and receptors.

One of the most compelling aspects of 4-nitrophenyl N,N-dimethylcarbamate is its adaptability in synthetic chemistry. The compound can undergo various transformations, including reduction of the nitro group to an amine, hydrolysis of the carbamate to an amine, or coupling reactions with other pharmacophores. These transformations open up numerous possibilities for designing molecules with tailored properties. For instance, the reduction of the nitro group can yield 4-aminophenyl N,N-dimethylcarbamate, which may exhibit different biological activities compared to its parent compound.

The dimethylcarbamate group itself is particularly interesting from a pharmacological perspective. Carbamates are known for their ability to act as transition-state analogs, which can be exploited in enzyme inhibition studies. This property has made 4-nitrophenyl N,N-dimethylcarbamate a useful tool in mechanistic studies and in the development of enzyme inhibitors. Additionally, carbamates have been explored for their potential as prodrugs, where they are converted into active pharmacological agents within the body.

Recent advancements in computational chemistry have further enhanced the understanding of 4-nitrophenyl N,N-dimethylcarbamate's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a rational basis for designing derivatives with improved efficacy and reduced side effects. These computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further development.

The synthesis of 4-nitrophenyl N,N-dimethylcarbamate itself is well-documented in the literature, with multiple routes reported depending on the desired purity and scale of production. Common methods involve the reaction of 4-nitrochlorobenzene with dimethylaniline under basic conditions or the condensation of 4-nitrophenol with dimethyldithiocarbamic acid followed by hydrolysis. These synthetic strategies highlight the compound's accessibility and readiness for use in downstream applications.

In conclusion, 4-nitrophenyl N,N-dimethylcarbamate (CAS No. 7244-70-4) represents a fascinating compound with broad utility in chemical synthesis and pharmaceutical research. Its unique structural features, coupled with recent advancements in computational methods and synthetic chemistry, make it a valuable asset for researchers aiming to develop novel therapeutic agents. As our understanding of its properties continues to grow, so too will its role in advancing drug discovery and molecular medicine.